Cas no 33841-12-2 (O-(4-cyanophenyl) O,O-diethyl phosphorothioate)
33841-12-2 structure
Product Name:O-(4-cyanophenyl) O,O-diethyl phosphorothioate
CAS No:33841-12-2
MF:C11H14NO3PS
MW:271.272522449493
CID:1465735
PubChem ID:214704
Update Time:2025-04-20
O-(4-cyanophenyl) O,O-diethyl phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O-(4-cyanophenyl) O,O-diethyl phosphorothioate
- 4-diethoxyphosphinothioyloxybenzonitrile
- BRN 2655926
- DTXSID60187487
- Phosphorothioic acid, O,O-diethyl ester, O-ester with p-hydroxybenzonitrile
- Phosphorothioic acid, O-(4-cyanophenyl) O,O-diethyl ester
- 33841-12-2
- O,O-Diethyl O-(4-cyanophenyl) phosphorothioate
-
- Inchi: 1S/C11H14NO3PS/c1-3-13-16(17,14-4-2)15-11-7-5-10(9-12)6-8-11/h5-8H,3-4H2,1-2H3
- InChI Key: ZTWCAPLAWBCSOW-UHFFFAOYSA-N
- SMILES: S=P(OCC)(OCC)OC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 271.04332
- Monoisotopic Mass: 271.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
- XLogP3: 3
Experimental Properties
- Density: 1.24
- Boiling Point: 352°C at 760 mmHg
- Flash Point: 166.7°C
- Refractive Index: 1.542
- PSA: 51.48
- LogP: 3.88518
O-(4-cyanophenyl) O,O-diethyl phosphorothioate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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